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Compound of Interest

Compound Name: 3-Vinylphenol

Cat. No.: B127234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Vinylphenol, also known as 3-hydroxystyrene, is an organic compound of significant interest

in various scientific and industrial fields. Its unique chemical structure, featuring both a vinyl

group and a phenolic hydroxyl group, imparts a versatile reactivity that makes it a valuable

intermediate in the synthesis of pharmaceuticals, polymers, and other specialty chemicals.[1]

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
vinylphenol, detailed experimental protocols for their determination, and an exploration of its

biological activities and potential mechanisms of action.

Physicochemical Properties
The physicochemical properties of 3-vinylphenol are crucial for its handling, application, and

the design of synthetic routes. A summary of these properties is presented in the tables below.
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Property Value Source(s)

CAS Number 620-18-8 [1][2]

Molecular Formula C₈H₈O [1][3]

Molecular Weight 120.15 g/mol [1][3]

Appearance
Colorless to light yellow clear

liquid

Melting Point 1 °C [4]

Boiling Point
230.8 °C at 760 mmHg; 105 °C

at 5 mmHg
[4]

Density 1.055 - 1.06 g/cm³ (at 20°C) [4]

Vapor Pressure 0.0427 mmHg at 25 °C [4]

Flash Point 103.5 - 104 °C [4]

Refractive Index 1.5804 [4]

Chemical and Spectroscopic Properties
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Property Value Source(s)

pKa 9.79 ± 0.10 (Predicted) [4]

LogP 2.03520 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
1 [4]

¹H NMR

Vinyl proton signals at δ 5.1–

5.3 ppm and phenolic -OH at δ

9–10 ppm are characteristic.

[1]

¹³C NMR
Data available to confirm

structure.
[1]

Mass Spectrometry (GC-MS)

Used to confirm molecular

weight and fragmentation

patterns.

[1][5][6]

Synthesis and Reactivity
Synthesis
A prominent and sustainable method for the synthesis of 3-vinylphenol is from cardanol, a

renewable resource derived from cashew nut shell liquid (CNSL).[1][7][8] This process typically

involves a two-step route:

Ethenolysis of Cardanol: Cardanol undergoes ethenolysis to produce 3-(non-8-enyl)phenol.

[7][8]

Isomerizing Ethenolysis: The intermediate is then subjected to isomerizing ethenolysis to

yield 3-vinylphenol.[7][8]

This bio-based route is advantageous due to its high yield (65-78%) and the generation of

valuable byproducts like 1-octene and propene.[1][9]

Reactivity and Stability
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3-Vinylphenol is a reactive molecule due to the presence of both the vinyl and hydroxyl

functional groups.

Polymerization: The vinyl group can undergo radical polymerization, making it a useful

monomer for producing phenolic resins and various copolymers.[1] To prevent premature

polymerization during storage, it is often stabilized with inhibitors like tert-butylcatechol

(TBC).[1]

Reactions of the Hydroxyl Group: The phenolic hydroxyl group can undergo typical reactions

of phenols, such as etherification and esterification.

Stability: 3-Vinylphenol is sensitive to air and heat, necessitating storage at low

temperatures (e.g., -20°C) under an inert atmosphere to maintain its stability and prevent

degradation or unwanted polymerization.[1]

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the

physicochemical properties of 3-vinylphenol. The following are generalized protocols that can

be adapted for this purpose.

Determination of Melting Point
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature

range.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Thermometer

Mortar and pestle

Procedure:
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Ensure the 3-vinylphenol sample is solidified by cooling below its melting point.

Finely powder a small amount of the solid sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample slowly, at a rate of 1-2 °C per minute, as the temperature approaches the

expected melting point.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire solid has melted (T2).

The melting point range is reported as T1-T2.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Clamps and stand

Procedure:

Place a small amount (a few milliliters) of 3-vinylphenol into the test tube.

Invert a sealed capillary tube and place it into the liquid in the test tube.
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Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

sample.

Immerse the assembly in a heating bath.

Heat the bath gently and observe the capillary tube.

A slow stream of bubbles will emerge from the open end of the capillary as the liquid is

heated.

When a rapid and continuous stream of bubbles is observed, note the temperature. This is

the boiling point at the recorded atmospheric pressure.

For accuracy, the heating should be slow and uniform.

Biological Activity and Mechanisms of Action
In vitro studies have indicated that 3-vinylphenol possesses promising biological activities,

including antimicrobial, antioxidant, and anti-inflammatory properties.[1]

Antioxidant Activity
The antioxidant properties of 3-vinylphenol are attributed to its phenolic structure.[1] The

hydroxyl group can donate a hydrogen atom to neutralize free radicals, thereby preventing

oxidative damage.

3-Vinylphenol 3-Vinylphenoxyl RadicalDonates H•
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Caption: Proposed antioxidant mechanism of 3-vinylphenol.
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Anti-inflammatory Activity
3-Vinylphenol has demonstrated potential anti-inflammatory effects by inhibiting the

production of pro-inflammatory cytokines in vitro.[1] While the precise signaling pathway for 3-
vinylphenol is not fully elucidated, the mechanism of a structurally related compound, 2-

methoxy-4-vinylphenol, involves the suppression of the NF-κB and MAPK signaling pathways.

[10][11][12] A plausible pathway for 3-vinylphenol is depicted below.
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Caption: Putative anti-inflammatory signaling pathway of 3-vinylphenol.
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Antimicrobial Activity
3-Vinylphenol has shown efficacy against various bacterial strains, including Staphylococcus

aureus and Escherichia coli.[1] The proposed mechanism of action for phenolic compounds

often involves the disruption of the bacterial cell membrane, leading to increased permeability

and leakage of intracellular components, ultimately resulting in cell death.
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Caption: Proposed antimicrobial mechanism of 3-vinylphenol.

Conclusion
3-Vinylphenol is a versatile chemical compound with a well-characterized profile of

physicochemical properties. Its synthesis from renewable resources and its demonstrated

biological activities make it a compound of high interest for ongoing and future research in drug

development, polymer science, and green chemistry. This guide provides a foundational
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understanding of its key characteristics to aid researchers and scientists in their work with this

valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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